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Abstract

Isoheneicosane (2-methyleicosane) is a branched-chain alkane with the molecular formula
C21H44. While a specific date or individual credited with its initial synthesis or discovery
remains elusive in publicly available literature, its identification has been noted in various
natural sources. This document provides a comprehensive overview of the known
physicochemical properties of isoheneicosane, its documented occurrences in nature, and the
analytical methods employed for its identification. This information is intended to serve as a
foundational resource for researchers in fields ranging from natural product chemistry to
materials science.

Discovery and History

The history of isoheneicosane is not one of a singular, celebrated discovery but rather a
gradual characterization through its identification in diverse natural materials. It is often found
as a minor component in complex hydrocarbon mixtures. For instance, isoheneicosane has
been identified as a constituent in the essential oil of Curcuma angustifolia Roxb. (East Indian
Arrowroot) and has also been detected in analyses of Baltic amber.[1][2] Its presence has also
been noted in middle distillate fractions of crude oil.[3] The "discovery" of isoheneicosane is
therefore intrinsically linked to the advancement of analytical techniques, such as gas
chromatography-mass spectrometry (GC-MS), which have enabled the separation and
identification of individual components in complex mixtures.
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Physicochemical Properties

The following table summarizes the key physicochemical properties of isoheneicosane,

compiled from various chemical databases.[4][5][6]

Property Value Source
Molecular Formula C21H44 PubChem[5]
Molecular Weight 296.6 g/mol PubChem[5]
IUPAC Name 2-methyleicosane PubChem[5]
CAS Number 52845-08-6 The Good Scents Company[4]
Boiling Point 341.1 £5.0 °C at 760 mmHg Chemsrc[6]
] The Good Scents Company,
Flash Point 125.9 +10.8 °C (est.)
Chemsrc[4][6]
Density 0.8+ 0.1 g/cm3 Chemsrc[6]
The Good Scents Company,
logP (o/w) 11.73 (est.)

Chemsrc[4][6]

Water Solubility

3.434e-006 mg/L @ 25 °C
(est.)

The Good Scents Company[4]

Refractive Index

1.442

Chemsrc[6]

Synonyms

2-Methyleicosane,
Isohenicosane, Eicosane, 2-

methyl-

AK Scientific, Inc.[7]

Experimental Protocols for Identification

The identification of isoheneicosane in natural products and other complex mixtures typically

relies on chromatographic separation followed by mass spectrometric detection.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis of Essential Oils
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A common method for the analysis of volatile compounds like isoheneicosane in essential oils
involves GC-MS.

Extraction: The essential oil is typically extracted from the plant material (e.g., rhizomes or
flowers of Curcuma angustifolia) via hydrodistillation using a Clevenger-type apparatus.[2]

e GC-MS System: A gas chromatograph coupled to a mass spectrometer is used for analysis.

[2]

e Column: A nonpolar capillary column, such as a DB-Petro column (100 m length), is often
employed for separating hydrocarbons.[3]

e Operating Conditions:
o Initial Temperature: 60°C, held for a few minutes.

o Temperature Ramp: The temperature is increased at a programmed rate (e.g., 4°C/min) to
a final temperature (e.g., 260°C).[2]

o Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate.[2]
o Injection Mode: A small volume of the sample is injected in split mode.[2]

e Mass Spectrometry: The mass spectrometer is operated in full scan mode with an electron
ionization energy of 70 eV.[2]

« |dentification: The identification of isoheneicosane is achieved by comparing its mass
spectrum and retention index with those of known standards and reference spectra in mass
spectral libraries.

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for the identification of isoheneicosane
from a natural product sample.
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Caption: Workflow for Natural Product Component Identification.
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Conclusion

Isoheneicosane is a long-chain branched alkane whose presence has been confirmed in
various natural and industrial hydrocarbon mixtures. While its dedicated synthesis history is not
well-documented, its characterization has been made possible through modern analytical
techniques. The data and methodologies presented in this guide offer a foundational
understanding for researchers encountering this compound in their work, whether in the
context of natural product chemistry, fuel science, or other related fields. Further research into
its biological activities and potential applications may be warranted based on its occurrence in
traditionally used medicinal plants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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